Cas no 1810733-58-4 (2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one
• CAS No: 1810733-58-4
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6178262
• PubChem ID: 165839712
• Update Time: 2025-05-24

2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1959726
• 1810733-58-4
• 2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one

• Inchi： 1S/C9H11F3N2O/c1-6(2)5-14-4-3-7(13-14)8(15)9(10,11)12/h3-4,6H,5H2,1-2H3
• InChI Key： LABAWENRUMUXEE-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CN(CC(C)C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one

Research Brief on 2,2,2-Trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one (CAS: 1810733-58-4)

In recent years, the compound 2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one (CAS: 1810733-58-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroethyl ketone moiety and pyrazole ring, has shown promising potential as a building block for drug discovery and as a key intermediate in the synthesis of bioactive compounds. The unique structural features of this compound, including its electron-withdrawing trifluoromethyl group, make it a valuable candidate for modulating biological activity and improving pharmacokinetic properties.

Recent studies have focused on the synthesis and applications of 2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of novel kinase inhibitors. The researchers demonstrated that the compound's pyrazole ring could be further functionalized to target specific kinase domains, leading to potent and selective inhibitors with potential therapeutic applications in oncology and inflammatory diseases. The study also emphasized the compound's stability under physiological conditions, a critical factor for its utility in drug development.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, which explored the use of 1810733-58-4 as a chemical probe for studying protein-ligand interactions. The trifluoroethyl ketone group was found to form reversible covalent bonds with cysteine residues in target proteins, enabling the researchers to map binding sites and study protein dynamics. This approach has opened new avenues for understanding enzyme mechanisms and designing targeted therapies. The study also provided detailed spectroscopic data on the compound's behavior in biological systems, offering valuable insights for future applications.

From a synthetic chemistry perspective, recent work published in Organic Letters (2024) has developed more efficient routes to produce 2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one with higher yields and purity. The new methodology employs catalytic C-H activation strategies, reducing the number of synthetic steps and minimizing waste generation. These improvements are particularly important for scaling up production for preclinical and clinical studies. The authors also reported on the compound's compatibility with various coupling reactions, expanding its utility in diversity-oriented synthesis.

In the realm of drug delivery, a 2023 study in Molecular Pharmaceutics investigated the formulation of 1810733-58-4 into nanoparticle carriers. The researchers found that the compound's physicochemical properties allowed for efficient encapsulation and controlled release, addressing challenges related to bioavailability and tissue targeting. This work has implications for developing more effective delivery systems for related compounds in the same chemical class.

Looking forward, the unique properties of 2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-one continue to inspire new research directions. Current investigations are exploring its potential in PET imaging probes, where the fluorine atoms could serve as radiolabels for diagnostic applications. Additionally, computational studies are underway to predict its interactions with various biological targets, potentially uncovering new therapeutic indications. As research progresses, this compound is likely to remain an important tool in chemical biology and a valuable scaffold in medicinal chemistry.